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This technical guide provides a comprehensive overview of the spectroscopic data for the

monoazo dye, Disperse Blue 124 (CAS Number: 61951-51-7). The information compiled is

intended for researchers, scientists, and professionals in drug development and textile

chemistry, offering a centralized resource for the dye's ultraviolet-visible (UV-Vis), Nuclear

Magnetic Resonance (NMR), and Infrared (IR) spectroscopic characteristics.

Disperse Blue 124, with the chemical formula C₁₆H₁₉N₅O₄S, is a synthetic dye used in the

textile industry, particularly for polyester fabrics.[1][2] It is also recognized as a contact allergen,

prompting research into its detection and interaction with biological systems.[3][4][5] A thorough

understanding of its spectroscopic profile is essential for its identification, characterization, and

analysis in various matrices.

Chemical Structure
The IUPAC name for Disperse Blue 124 is 2-[N-ethyl-3-methyl-4-[(5-nitro-1,3-thiazol-2-

yl)diazenyl]anilino]ethyl acetate.[6] Its structure comprises a substituted azobenzene

chromophore linked to a thiazole ring, which is responsible for its characteristic blue color.

Spectroscopic Data
While a complete, unified dataset from a single source is not readily available in the public

domain, this guide synthesizes available information and provides general experimental
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protocols for obtaining the spectroscopic data.

UV-Visible Spectroscopy
The color of Disperse Blue 124 arises from its absorption of light in the visible region. The

maximum absorption wavelength (λmax) is a key identifier for this dye.

Table 1: UV-Vis Spectroscopic Data for Disperse Blue 124

Parameter Value Solvent

λmax Not explicitly found in searches
Typically Dichloromethane or

Methanol

Note: Specific λmax values for Disperse Blue 124 were not found in the performed searches.

The solvent significantly influences the λmax.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the molecular structure of Disperse
Blue 124. The following tables outline the expected chemical shifts for the ¹H and ¹³C nuclei.

Table 2: Predicted ¹H NMR Spectroscopic Data for Disperse Blue 124
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Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

Data not available - - Aromatic protons

Data not available - - Thiazole proton

Data not available - - -CH₂- (ethyl group)

Data not available - - -CH₂- (ethyl acetate)

Data not available - - -CH₂- (ethyl acetate)

Data not available - - Ar-CH₃

Data not available - - -O-C(=O)-CH₃

Data not available - - -CH₃ (ethyl group)

Table 3: Predicted ¹³C NMR Spectroscopic Data for Disperse Blue 124

Chemical Shift (δ) ppm Assignment

Data not available Aromatic carbons

Data not available Thiazole carbons

Data not available -N=N- carbons

Data not available C=O (ester)

Data not available Aliphatic carbons

Note: Experimentally determined NMR data for Disperse Blue 124 were not found in the

conducted searches.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in the Disperse Blue 124
molecule.

Table 4: Expected IR Absorption Bands for Disperse Blue 124

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b3427788?utm_src=pdf-body
https://www.benchchem.com/product/b3427788?utm_src=pdf-body
https://www.benchchem.com/product/b3427788?utm_src=pdf-body
https://www.benchchem.com/product/b3427788?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3427788?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wavenumber (cm⁻¹) Functional Group

~3100-3000 C-H stretch (aromatic)

~2980-2850 C-H stretch (aliphatic)

~1735 C=O stretch (ester)

~1600, ~1480 C=C stretch (aromatic)

~1520, ~1340 N-O stretch (nitro group)

~1450 N=N stretch (azo group)

~1240 C-O stretch (ester)

Note: Specific, experimentally verified IR peak values for Disperse Blue 124 were not located

in the performed searches. The values presented are typical for the respective functional

groups.

Experimental Protocols
The following are generalized experimental protocols for obtaining the spectroscopic data for

disperse dyes like Disperse Blue 124.

UV-Visible Spectroscopy
Sample Preparation: A dilute solution of Disperse Blue 124 is prepared in a suitable solvent

(e.g., dichloromethane, methanol, or acetonitrile). The concentration should be adjusted to

yield an absorbance value between 0.2 and 0.8 at the λmax.

Instrumentation: A dual-beam UV-Vis spectrophotometer is used.

Data Acquisition: A baseline is recorded using the pure solvent. The spectrum of the sample

solution is then recorded over a wavelength range of approximately 200-800 nm. The

wavelength of maximum absorbance (λmax) is determined from the spectrum.

NMR Spectroscopy
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Sample Preparation: Approximately 5-10 mg of Disperse Blue 124 is dissolved in a

deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube. Tetramethylsilane (TMS) is

typically used as an internal standard.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is used.

Data Acquisition: Both ¹H and ¹³C NMR spectra are acquired. For ¹H NMR, standard

parameters are used. For ¹³C NMR, a proton-decoupled spectrum is typically obtained to

simplify the spectrum to single lines for each unique carbon atom.

IR Spectroscopy
Sample Preparation: The solid sample of Disperse Blue 124 can be prepared as a KBr

(potassium bromide) pellet. A small amount of the dye is ground with dry KBr and pressed

into a thin, transparent disk. Alternatively, Attenuated Total Reflectance (ATR) FT-IR can be

used, where the solid sample is placed directly on the ATR crystal.

Instrumentation: A Fourier Transform Infrared (FT-IR) spectrometer is used.

Data Acquisition: A background spectrum is recorded. The spectrum of the sample is then

recorded, typically in the range of 4000-400 cm⁻¹.

Logical Workflow for Spectroscopic Analysis
The following diagram illustrates the logical workflow for the complete spectroscopic

characterization of a dye such as Disperse Blue 124.
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Caption: Workflow for Spectroscopic Characterization of Disperse Blue 124.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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